Netarsudil dihydrochloride
Netarsudil dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
1253952-02-1
VCID:
VC0004865
InChI:
InChI=1S/C28H27N3O3.2ClH/c1-18-3-10-25(19(2)13-18)28(33)34-17-20-4-6-21(7-5-20)26(15-29)27(32)31-24-9-8-23-16-30-12-11-22(23)14-24;;/h3-14,16,26H,15,17,29H2,1-2H3,(H,31,32);2*1H/t26-;;/m1../s1
SMILES:
CC1=CC(=C(C=C1)C(=O)OCC2=CC=C(C=C2)C(CN)C(=O)NC3=CC4=C(C=C3)C=NC=C4)C.Cl.Cl
Molecular Formula:
C28H29Cl2N3O3
Molecular Weight:
526.458
Netarsudil dihydrochloride
CAS No.: 1253952-02-1
Inhibitors
VCID: VC0004865
Molecular Formula: C28H29Cl2N3O3
Molecular Weight: 526.458
| CAS No. | 1253952-02-1 |
|---|---|
| Product Name | Netarsudil dihydrochloride |
| Molecular Formula | C28H29Cl2N3O3 |
| Molecular Weight | 526.458 |
| IUPAC Name | [4-[(2S)-3-amino-1-(isoquinolin-6-ylamino)-1-oxopropan-2-yl]phenyl]methyl 2,4-dimethylbenzoate;dihydrochloride |
| Standard InChI | InChI=1S/C28H27N3O3.2ClH/c1-18-3-10-25(19(2)13-18)28(33)34-17-20-4-6-21(7-5-20)26(15-29)27(32)31-24-9-8-23-16-30-12-11-22(23)14-24;;/h3-14,16,26H,15,17,29H2,1-2H3,(H,31,32);2*1H/t26-;;/m1../s1 |
| Standard InChIKey | LDKTYVXXYUJVJM-FBHGDYMESA-N |
| SMILES | CC1=CC(=C(C=C1)C(=O)OCC2=CC=C(C=C2)C(CN)C(=O)NC3=CC4=C(C=C3)C=NC=C4)C.Cl.Cl |
| Last Modified | Aug 20 2021 |
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